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Compound of Interest

2-(Trifluoromethoxy)terephthalic
Compound Name: d
aci

An In-depth Technical Guide on 4-(Trifluoromethyl)benzene-1,2-dicarboxylic Acid

This technical guide provides a comprehensive overview of 4-(trifluoromethyl)benzene-1,2-
dicarboxylic acid, a key intermediate in the synthesis of various functional molecules. This
document is intended for researchers, scientists, and professionals in the fields of chemical
synthesis and drug development.

Chemical Identity and Properties

The compound with the molecular formula CO9H5F304 is identified as 4-(trifluoromethyl)phthalic
acid. Phthalic acid is the common name for benzene-1,2-dicarboxylic acid. Therefore, the
systematic IUPAC name for this compound is 4-(trifluoromethyl)benzene-1,2-dicarboxylic acid.

Physicochemical Data

A summary of the key physicochemical properties of 4-(trifluoromethyl)benzene-1,2-
dicarboxylic acid is presented in the table below.
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IUPAC Name

4-(Trifluoromethyl)benzene-

1,2-dicarboxylic acid

Common Name

4-(Trifluoromethyl)phthalic acid

[1]

CAS Number 835-58-5 [1][21[3]
Molecular Formula C9H5F304 [2][4]
Molecular Weight 234.13 g/mol [5112]
Appearance White to off-white solid [3]
Melting Point 151 °C - 178 °C [2][3][6]
Boiling Point 350.9 + 42.0 °C (Predicted) [3]
Density 1.581 + 0.06 g/cm? (Predicted) [3]

pKa 2.74 £ 0.10 (Predicted) [3]

Synthesis Protocol

A detailed experimental protocol for the synthesis of 4-(trifluoromethyl)phthalic acid is outlined
below.[6]

Materials and Reagents

Methyl 2-cyano-4-trifluoromethyl-benzoate (102.3 g)

Sodium hydroxide pellets (108 g)

Water (900 cc)

Methanol (1,900 cc)

Animal charcoal (0.6 g)

Hydrochloric acid (d = 1.19) (100 cc)
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o Ethyl ether (2.25 liters)

¢ Anhydrous magnesium sulphate (40 g)

Procedure

e A mixture of methyl 2-cyano-4-trifluoromethyl-benzoate, sodium hydroxide pellets, water, and
methanol is heated to reflux for 12 hours.

e The resulting solution is decolorized with animal charcoal.

o Atfter filtration, hydrochloric acid is added to the solution.

o The mixture is then extracted with ethyl ether.

e The organic layer is dried over anhydrous magnesium sulphate.

» Following filtration and concentration of the filtrate, 4-(trifluoromethyl)phthalic acid is
obtained.

Synthesis Workflow Diagram
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Figure 1: Synthesis Workflow for 4-(Trifluoromethyl)phthalic Acid
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Figure 2: Logical Workflow for SAR Studies of Phthalic Acid Diamide Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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